Cas no 26249-20-7 (Butane, epoxy-)

• Product Name: Butane, epoxy-
• CAS No: 26249-20-7
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• CID: 260865
• PubChem ID: 33439
• Update Time: 2025-04-19

Butane, epoxy- Chemical and Physical Properties

Names and Identifiers

• Butane, epoxy-
• 2-ethyloxirane
• Butene oxide
• Butylene oxide
• Epoxybutane
• HSDB 4369
• Ucar butylene oxide 12 (Obs.)
• 26249-20-7
• 2,3-dimethyloxirane;2-ethyloxirane
• SCHEMBL3299044
• EINECS 247-545-2

• Inchi： 1S/2C4H8O/c1-3-4(2)5-3;1-2-4-3-5-4/h3-4H,1-2H3;4H,2-3H2,1H3
• InChI Key： AMYNJZIQSXYFBU-UHFFFAOYSA-N
• SMILES： O1C(C)C1C.O1CC1CC

Computed Properties

• Exact Mass: 72.05754
• Monoisotopic Mass: 72.057515
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 34.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5

Experimental Properties

• Density: 0.88
• Melting Point: -150 deg C
• Boiling Point: 63.4°Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.407
• PSA: 12.53